Cas no 1373029-26-5 ((3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride)

• Product Name: (3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride
• CAS No: 1373029-26-5
• MF: C₅H₉ClN₂O
• MW: 148.590759992599
• MDL: MFCD23378440
• CID: 4591913
• PubChem ID: 71306254
• Update Time: 2025-06-08

(3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Methylisoxazol-4-yl)methanamine hydrochloride
• (3-Methylisoxazol-4-Yl)Methanamine Hydrochloride(WX603010)
• (3-METHYLISOXAZOL-4-YL)METHANAMINE HCL
• (3-Methyl-1,2-oxazol-4-yl)methanamine hydrochloride
• CS-0215405
• EN300-244515
• YEC02926
• AKOS027255385
• (3-METHYLISOXAZOL-4-YL)METHANAMINEHYDROCHLORIDE
• 4-Isoxazolemethanamine, 3-methyl-, hydrochloride (1:1)
• 1-(3-METHYL-1,2-OXAZOL-4-YL)METHANAMINE HYDROCHLORIDE
• (3-methyl-1,2-oxazol-4-yl)methanamine;hydrochloride
• 1373029-26-5
• AS-69611
• MFCD23378440
• (3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride

• MDL： MFCD23378440
• Inchi： 1S/C5H8N2O.ClH/c1-4-5(2-6)3-8-7-4;/h3H,2,6H2,1H3;1H
• InChI Key： XARZHXFCWAQESD-UHFFFAOYSA-N
• SMILES： C(C1=CON=C1C)N.Cl

Computed Properties

• Exact Mass: 148.0403406g/mol
• Monoisotopic Mass: 148.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride

Introduction to (3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride (CAS No. 1373029-26-5)

(3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride, identified by its CAS number 1373029-26-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the oxazole derivative class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methyl-substituted oxazole ring and an amine group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The oxazole core is a heterocyclic compound that consists of an oxygen atom and two carbon atoms in a six-membered ring. This structural motif is known for its stability and ability to participate in various chemical interactions, including hydrogen bonding and π-stacking interactions. The introduction of a methyl group at the 3-position of the oxazole ring enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and absorption properties in drug formulations.

The amine group at the 4-position of the oxazole ring provides a site for further functionalization, enabling the attachment of various pharmacophores or bioactive units. This flexibility makes (3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride a versatile intermediate in the synthesis of more complex molecules. The hydrochloride salt form of this compound improves its solubility in water, facilitating its use in solution-based experiments and formulations.

Recent research has highlighted the potential of oxazole derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that oxazole-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The amine group in (3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride can be further modified to target specific biological pathways or receptors, making it a promising candidate for drug discovery.

In particular, the antimicrobial activity of oxazole derivatives has been extensively studied. These compounds have shown efficacy against various bacterial and fungal strains, including those resistant to conventional antibiotics. The structural features of (3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride contribute to its ability to disrupt microbial cell membranes or inhibit essential metabolic pathways, thereby exerting an antimicrobial effect.

Additionally, the anti-inflammatory potential of this compound has been explored in preclinical studies. Oxazole derivatives have been found to modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The amine group in (3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride can be utilized to develop molecules that selectively target inflammatory mediators, providing a potential therapeutic strategy for chronic inflammatory diseases.

The anticancer activity of (3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride has also been investigated. Studies have shown that oxazole-based compounds can induce apoptosis in cancer cells by interfering with critical signaling pathways involved in cell proliferation and survival. The structural versatility of this compound allows for the design of molecules that specifically target cancer-specific biomarkers or enzymes, offering a promising approach for developing targeted cancer therapies.

Moreover, the synthesis and characterization of (3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride have been optimized for efficient production and application in research settings. Advanced synthetic methodologies have been employed to ensure high yield and purity, facilitating its use in various biochemical assays and drug development pipelines. The compound's stability under different storage conditions has also been assessed, ensuring its reliability for long-term studies.

The pharmacokinetic properties of (3-methyl-1,2-oxazol-4-yl)methanamine hydrochloride have been evaluated to understand its absorption, distribution, metabolism, excretion (ADME) profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic characteristics, including reasonable bioavailability and moderate metabolic clearance rates. These findings are crucial for optimizing dosing regimens and predicting clinical efficacy.

In conclusion, (3-methyl-1,2-oxazol-4-yllmethanamine hydrochloride (CAS No. 1373029265) is a promising compound with diverse biological activities and potential applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential in drug discovery and development.